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Compound of Interest

Compound Name: Tazobactum ester-13C,d3

Cat. No.: B12395568

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
characteristics of the isotopically labeled compound, Tazobactam Ester-13C,ds. This document
is intended to serve as a valuable resource for researchers and scientists engaged in drug
development, particularly in the areas of pharmacokinetics, metabolism, and analytical
chemistry.

Introduction

Tazobactam is a potent inhibitor of a broad spectrum of 3-lactamase enzymes. It is frequently
used in combination with B-lactam antibiotics to combat bacterial resistance.[1][2][3]
Tazobactam Ester-13C,ds is a stable isotope-labeled derivative of a tazobactam ester, designed
for use as an internal standard in quantitative bioanalytical assays, such as those employing
liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry
(GC-MS).[4] Its structure incorporates one carbon-13 atom and three deuterium atoms,
providing a distinct mass shift for accurate quantification of the unlabeled parent drug.

Physicochemical Properties

The following table summarizes the key physical and chemical properties of Tazobactam and
its labeled ester derivative. Data for the labeled ester is based on available supplier information
and theoretical calculations, while data for the parent compound, Tazobactam, is well-
documented.
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Tazobactam Ester-

Property Tazobactam Data Source
13C,ds
Molecular Formula C10H12N40OsS Co13CH9D3N40sS [21[4]
Molecular Weight 300.29 g/mol 318.33 g/mol [2][4]
Monoisotopic Mass 300.0532 g/mol 304.0782 g/mol Calculated
White to off-white - )
, Not specified (likely a
Appearance crystalline powder (for id) [31[5]
soli
sodium salt)
(2S,3S,5R)-3-methyl-
7-0x0-3-(1H-1,2,3-
) Not formally named; a
triazol-1-ylmethyl)-4-
) 13C,ds-labeled ester
IUPAC Name thia-1- o [2]
] derivative of
azabicyclo[3.2.0]hepta
) ) Tazobactam
ne-2-carboxylic acid
4,4-dioxide
CAS Number 89786-04-9 Not available [2]
Expected to have
Water solubility of different solubility from
Solubility Tazobactam sodiumis  the parent acid and [6]
10.3 mg/mL. sodium salt due to the
ester group.
Not applicable
pKa (Strongest Acidic)  2.86 (for Tazobactam)  (esterified carboxylic [6]

acid)

Synthesis and Characterization

While the specific proprietary synthesis of Tazobactam Ester-13C,ds is not publicly available, a

general synthetic scheme can be inferred from established methods for synthesizing

Tazobactam and its derivatives.[7][8][9][10] The synthesis would likely involve the use of 3C

and deuterium-labeled precursors at appropriate steps in the synthetic pathway.
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General Synthetic Approach

A plausible synthetic route would start from a suitable penicillanic acid derivative. Key steps
would include the introduction of the triazole ring and the formation of the sulfone. The
esterification of the carboxylic acid would be a crucial step, and the isotopic labels could be
introduced via a labeled methylating or ethylating agent to form the ester, or through a labeled
precursor in the synthesis of the core tazobactam structure.

Characterization Protocols

The structural identity and purity of Tazobactam Ester-13C,ds would be confirmed using a
combination of analytical techniques:

e Mass Spectrometry (MS): To confirm the molecular weight and isotopic enrichment. High-
resolution mass spectrometry would be employed to verify the elemental composition.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
elucidate the chemical structure and confirm the positions of the isotopic labels. The absence
of certain proton signals and the presence of a distinct 13C signal would verify the labeling.

» High-Performance Liquid Chromatography (HPLC): To determine the chemical purity of the
compound. A gradient elution method with UV detection would be suitable for this purpose.

Analytical Workflow

The primary application of Tazobactam Ester-13C,ds is as an internal standard in quantitative
bioanalytical methods. The following diagram illustrates a typical workflow for the quantification
of Tazobactam in a biological matrix.
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Caption: Workflow for Tazobactam quantification using an internal standard.

Mechanism of Action of Tazobactam

Tazobactam itself has weak antibacterial activity.[1] Its clinical utility stems from its ability to
irreversibly inactivate a wide range of bacterial B-lactamase enzymes.[1][6] These enzymes are
produced by resistant bacteria and hydrolyze the [3-lactam ring of antibiotics like penicillins and
cephalosporins, rendering them ineffective. By inhibiting these enzymes, tazobactam protects
the co-administered antibiotic from degradation, thereby restoring its antibacterial activity.[1][2]

The following diagram illustrates the inhibitory action of Tazobactam on B-lactamase.
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Caption: Mechanism of action of Tazobactam as a [3-lactamase inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

